2-Chloro-1-(6-ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)butan-1-one
Overview
Description
2-Chloro-1-(6-ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)butan-1-one, also known as 2-CAB, is a synthetic cyclic molecule composed of a butan-1-one core and a substituted azabicycloheptane ring. It is a colorless, crystalline solid with a molecular weight of 254.4 g/mol and a melting point of 169-171 °C. 2-CAB is an important compound in the field of synthetic chemistry due to its wide range of synthetic applications and its biological activities.
Scientific Research Applications
Synthesis of Oxygenated 2-Azabicyclo Structures
This compound may be used in palladium-catalyzed reactions to create oxygenated 2-azabicyclo structures, which are valuable in medicinal chemistry for their potential biological activities .
Construction of Tropane Alkaloid Scaffolds
Given its structural similarity to other azabicyclo compounds, it could be involved in synthesizing 8-azabicyclo octane scaffolds, central to tropane alkaloids known for a wide array of biological activities .
Analytical Chemistry
Biomedical Materials
Electronic Materials
Energy Materials
Mechanism of Action
It’s worth noting that the structure of this compound suggests that it contains an 8-azabicyclo[321]octane scaffold . This is a common structural motif found in the family of tropane alkaloids , which are known to display a wide array of interesting biological activities Therefore, it’s possible that “2-Chloro-1-(6-ethoxy-3-azabicyclo[31
properties
IUPAC Name |
2-chloro-1-(6-ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)butan-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20ClNO2/c1-3-10(13)12(15)14-6-8-5-9(7-14)11(8)16-4-2/h8-11H,3-7H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RUPCUZNBOGQNNW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)N1CC2CC(C1)C2OCC)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.74 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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